Ro 10-5824 dihydrochloride
Ro 10-5824 dihydrochloride
Selective dopamine D4 receptor partial agonist (EC50 = 205 nM) that binds with high affinity (Ki = 5.2 nM). Displays 250-fold selectivity over D3 receptors and > 1000-fold selectivity over D2, D1 and D5 receptors.
Brand Name:
Vulcanchem
CAS No.:
189744-94-3
VCID:
VC0004486
InChI:
InChI=1S/C17H20N4.2ClH/c1-13-19-11-16(17(18)20-13)12-21-9-7-15(8-10-21)14-5-3-2-4-6-14;;/h2-7,11H,8-10,12H2,1H3,(H2,18,19,20);2*1H
SMILES:
CC1=NC=C(C(=N1)N)CN2CCC(=CC2)C3=CC=CC=C3.Cl.Cl
Molecular Formula:
C17H22Cl2N4
Molecular Weight:
353.3 g/mol
Ro 10-5824 dihydrochloride
CAS No.: 189744-94-3
Inhibitors
VCID: VC0004486
Molecular Formula: C17H22Cl2N4
Molecular Weight: 353.3 g/mol
| CAS No. | 189744-94-3 |
|---|---|
| Product Name | Ro 10-5824 dihydrochloride |
| Molecular Formula | C17H22Cl2N4 |
| Molecular Weight | 353.3 g/mol |
| IUPAC Name | 2-methyl-5-[(4-phenyl-3,6-dihydro-2H-pyridin-1-yl)methyl]pyrimidin-4-amine;dihydrochloride |
| Standard InChI | InChI=1S/C17H20N4.2ClH/c1-13-19-11-16(17(18)20-13)12-21-9-7-15(8-10-21)14-5-3-2-4-6-14;;/h2-7,11H,8-10,12H2,1H3,(H2,18,19,20);2*1H |
| Standard InChIKey | UZHMRJRDYCRKIZ-UHFFFAOYSA-N |
| SMILES | CC1=NC=C(C(=N1)N)CN2CCC(=CC2)C3=CC=CC=C3.Cl.Cl |
| Canonical SMILES | CC1=NC=C(C(=N1)N)CN2CCC(=CC2)C3=CC=CC=C3.Cl.Cl |
| Description | Selective dopamine D4 receptor partial agonist (EC50 = 205 nM) that binds with high affinity (Ki = 5.2 nM). Displays 250-fold selectivity over D3 receptors and > 1000-fold selectivity over D2, D1 and D5 receptors. |
| Synonyms | 5-[(3,6-Dihydro-4-phenyl-1(2H)-pyridinyl)methyl]-2-methyl-4-pyrimidinamine dihydrochloride |
| PubChem Compound | 16759174 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume